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Introduction

1-Chlorononane (n-nonyl chloride), with CAS Registry Number 2473-01-0, is a primary alkyl
chloride. It is a colorless liquid that serves as a versatile intermediate and building block in
organic synthesis.[1][2] Its linear nine-carbon chain and terminal chlorine atom make it a
valuable reagent for introducing the nonyl group into molecules through various chemical
transformations, particularly nucleophilic substitution reactions.[2] This guide provides a
comprehensive overview of its chemical and physical properties, spectroscopic data, and
safety information, tailored for a technical audience.

Chemical and Physical Properties

1-Chlorononane is a combustible, colorless liquid, often with a faint, sweet odor.[1][3] It is
generally insoluble in water but soluble in many organic solvents.[1][3] The key
physicochemical properties are summarized below.

Table 1: Physicochemical Properties of 1-Chlorononane
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Property Value Reference(s)
CAS Number 2473-01-0 [4]
Molecular Formula CoH1oClI [41[5]
Molecular Weight 162.70 g/mol [4161[7]
Appearance Colorl.ess' to almost colorless 1]

clear liquid
Density 0.87 g/mL at 25°C [5]
Boiling Point 202-204 °C [315]
Melting Point -39.4 °C [5]
Flash Point 166 °F (74.4 °C) [5]

Refractive Index (n20/D)

1.436

[5]

Vapor Pressure

0.394 mmHg at 25°C

[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-chlorononane.

Various spectroscopic data are publicly available.[8]

Table 2: Spectroscopic Data for 1-Chlorononane
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. Data Availability and Key
Technique Reference(s)
Features

Spectra available in
databases. Key signals include

*H NMR : [11[8][°]
a triplet around 3.5 ppm for the

-CHzCl protons.

Spectra available. The carbon
attached to chlorine (-CH2zCl)

13C NMR o [1]18]
shows a characteristic signal

around 45 ppm.

GC-MS data available.
Mass Spectrometry (MS) Characteristic fragmentation [4107118]

patterns can be observed.

FTIR spectra available,
Infrared (IR) Spectroscopy showing C-H stretching and C-  [1][4][8]

Cl stretching vibrations.

Data available in spectral
Raman Spectroscopy I [1]14][8]

Reactivity and Applications

As a primary alkyl halide, 1-chlorononane is an important raw material and intermediate in the
chemical industry.[2][10]

» Nucleophilic Substitution: The terminal chlorine atom is a good leaving group, making it
susceptible to nucleophilic substitution reactions. This allows for the synthesis of a wide
range of derivatives, such as ethers, esters, amines, and other functionalized nonane
derivatives.[2]

» Synthesis Intermediate: It is a key starting material for producing more complex molecules.
[2] Its applications extend to the synthesis of surfactants, lubricants, plasticizers,
pharmaceuticals, and agrochemicals.[1] For example, it has been used in the synthesis of
affinity labeling probes for biochemical studies.[11]
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Safety and Handling

1-Chlorononane presents moderate hazards and requires careful handling in a laboratory or
industrial setting.

Hazard Identification

According to the Globally Harmonized System (GHS), 1-chlorononane is classified as follows:
» Skin Irritation (Category 2): Causes skin irritation.[1][4]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][4]

o Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation.[1][4]

Table 3: GHS Hazard and Precautionary Statements
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Code Statement Reference(s)
H315 Causes skin irritation [11[4]
H319 Causes serious eye irritation [11[4]
H335 May cause respiratory irritation  [1][4]

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [1]
ay
Wash skin thoroughly after

P264 _ [1]
handling

Wear protective
P280 gloves/protective clothing/eye [3]

protection/face protection

IF ON SKIN: Wash with plenty
P302+P352 [1]
of water

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

Store in a well-ventilated
P403+P233 place. Keep container tightly [1]
closed

Handling and Storage

« Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Use in
a well-ventilated area and avoid contact with skin, eyes, and clothing.[3][10] Keep away from
open flames, hot surfaces, and sources of ignition.[3]

e Storage: Store in a dry, cool, and well-ventilated place below +30°C.[3][5] Keep containers
tightly closed.[3]
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* Incompatible Materials: Strong oxidizing agents and strong bases.[3]

» Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[3]

Logical Relationships

The following diagram illustrates the key informational relationships for 1-chlorononane.

Click to download full resolution via product page

Caption: Informational hierarchy for 1-Chlorononane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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